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Compound of Interest

Compound Name: N-Methylpyrrolidone

Cat. No.: B133300

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of N-
Methylpyrrolidone (NMP), a versatile solvent widely used in various industrial and research
applications. Adherence to these procedures is paramount to ensure personal safety and
minimize environmental impact.

N-Methylpyrrolidone is a combustible liquid and a known skin and eye irritant.[1] The primary
routes of exposure are inhalation, skin absorption, and ingestion.[1] It is also listed under
California’s Proposition 65 as a chemical known to cause developmental and reproductive
toxicity.[1] Therefore, stringent safety protocols must be followed.

Personal Protective Equipment (PPE)

The Occupational Safety and Health Administration (OSHA) requires employers to provide
appropriate PPE for each identified hazard and to train employees on its proper use.[2] The
following recommendations are based on established safety guidelines for handling NMP.

Eye and Face Protection:

To prevent eye contact, it is mandatory to wear indirect-vent, impact, and splash-resistant
goggles when working with liquid NMP.[2] For operations with a higher risk of splashing or
when handling corrosive or highly irritating substances, a face shield should be used in
conjunction with goggles.[2]
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Skin and Body Protection:

To avoid skin contact, personal protective equipment made from materials that cannot be
permeated or degraded by NMP must be worn.[2] This includes gloves, aprons, and boots.[1]
All protective clothing should be clean, readily available, and donned before work begins.[2]

Hand Protection:

The selection of appropriate gloves is critical due to NMP's ability to be absorbed through the
skin. Not all common laboratory gloves are suitable. Butyl rubber and laminated
polyethylene/ethylene vinyl alcohol (EVOH) gloves are recommended for their resistance to
NMP.[3][4] Other materials like latex, nitrile, and natural rubber are not recommended.[4]

Glove Material Recommendation Breakthrough Time

Butyl Rubber Recommended[1][2][4] = 8 hours|[5]

Laminated Polyethylene/EVOH  Recommended[3][4] Not specified in search results
Silver Shield®/4H® Recommended|2] >8 hours[2]

Neoprene over Natural Rubber Recommended[2] Not specified in search results
Viton® Recommended[1] Not specified in search results
Natural Rubber Not Recommended[5] -

Chloroprene Rubber Not Recommended][5] -

Nitrile Rubber Not Recommended[4][5] Limited Use[6]

PVvC Not Recommended[5][7] -

Respiratory Protection:

The use of respirators should be part of a written program that includes workplace condition
assessments, worker training, fit testing, and medical evaluations, as described in the OSHA
Respiratory Protection Standard (29 CFR 1910.134).[2] Where there is a potential for
overexposure, a NIOSH-approved supplied-air respirator with a full facepiece operated in a
pressure-demand or other positive-pressure mode is required.[2] For concentrations greater
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than 10 ppm, a full facepiece Air Purifying Respirator (APR) with an organic vapor filter may be
used.[2]

Operational and Disposal Plans

Handling and Storage:

Work in well-ventilated areas, preferably under a chemical fume hood, to minimize inhalation
of vapors.[8][9]

Avoid contact with skin, eyes, and clothing.[9][10]

Keep containers tightly closed in a cool, dry, and well-ventilated place, away from heat and
sources of ignition.[9][11]

Wash hands thoroughly after handling NMP.[12]
Accidental Spills:

In the event of a spill, immediately evacuate the area.[9] Remove all sources of ignition.[9][11]
Use personal protective equipment, including respiratory protection.[12] Contain the spill using
an inert absorbent material such as sand, diatomaceous earth, or a universal binder.[7][13]
Collect the absorbed material into a suitable, closed container for disposal.[9][13] Ventilate the
affected area.[12][13] Do not wash spills into the sewer system.[2]

Disposal:

NMP and contaminated materials may need to be disposed of as hazardous waste.[2] Contact
your institution's environmental health and safety department or a licensed professional waste
disposal service for specific disposal regulations and procedures.[2][11] Contaminated gloves

and other disposable PPE should be disposed of in accordance with applicable laws and good
laboratory practices.[11]

Procedural Guidance
Experimental Protocol: Safe Dispensing of N-
Methylpyrrolidone
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This protocol outlines the steps for safely dispensing NMP in a laboratory setting.
1. Pre-Dispensing Safety Check:

e Ensure the work area is clean and free of clutter.

 Verify that the chemical fume hood is operational and the sash is at the appropriate height.

» Confirm the availability and condition of all required PPE (butyl rubber gloves, safety
goggles, face shield, and lab coat).

o Locate the nearest emergency eyewash station and safety shower.

2. Donning Personal Protective Equipment:

e Put on alab coat, ensuring it is fully buttoned.

o Don safety goggles.

e Wash and dry hands thoroughly.

¢ Inspect butyl rubber gloves for any signs of degradation or punctures before wearing.

3. Dispensing Procedure:

e Place the NMP stock container and the receiving vessel inside the chemical fume hood.

e Slowly and carefully open the NMP container to avoid splashing.

e Pour the required amount of NMP into the receiving vessel, keeping the container opening
low to the vessel to minimize splashing and vapor release.

e Securely close both the stock container and the receiving vessel.

4. Post-Dispensing and Clean-up:

» Wipe down any minor drips or spills within the fume hood with an appropriate absorbent
material.

» Dispose of the contaminated absorbent material in a designated hazardous waste container.

» Remove gloves using the proper technique to avoid skin contact with the exterior of the
gloves.

o Dispose of the used gloves in the designated hazardous waste container.

e Wash hands thoroughly with soap and water.

Logical Workflow for PPE Selection and Use
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NMP Handling: PPE Selection and Use Workflow
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Assess Ventilation:
Is ventilation adequate?

Select Eye Protection:
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Butyl Rubber or

Add Face Shield for high splash risk. Laminated Polyethylene/EVOH

Select Respirator:
NIOSH-approved supplied-air or

full-face with organic vapor cartridge.
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Doff PPE correctly
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Caption: Workflow for selecting and using PPE when handling N-Methylpyrrolidone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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